Cas no 886508-77-6 (5-(3-fluorophenyl)thiophene-2-carbaldehyde)

• Product Name: 5-(3-fluorophenyl)thiophene-2-carbaldehyde
• CAS No: 886508-77-6
• MF: C₁₁H₇FOS
• MW: 206.236085176468
• MDL: MFCD06410180
• CID: 3056783
• PubChem ID: 3578053
• Update Time: 2025-05-26

5-(3-fluorophenyl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(3-fluorophenyl)thiophene-2-carbaldehyde
• AB24049
• AKOS004113877
• G31005
• Z382759074
• EN300-53554
• 5-(3-fluorophenyl)-2-thiophenecarbaldehyde
• CS-0251101
• 5-(3-Fluoro-phenyl)-thiophene-2-carbaldehyde
• 886508-77-6
• SCHEMBL2016059
• LKB50877

• MDL： MFCD06410180
• Inchi： 1S/C11H7FOS/c12-9-3-1-2-8(6-9)11-5-4-10(7-13)14-11/h1-7H
• InChI Key： AMTYNYZDGZBISY-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 206.02016418g/mol
• Monoisotopic Mass: 206.02016418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 5-(3-fluorophenyl)thiophene-2-carbaldehyde

Professional Introduction to 5-(3-fluorophenyl)thiophene-2-carbaldehyde (CAS No. 886508-77-6)

5-(3-fluorophenyl)thiophene-2-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 886508-77-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiophene derivative class, characterized by its fused benzene-like heterocyclic structure incorporating a sulfur atom. The presence of a formyl group at the 2-position and a 3-fluorophenyl substituent at the 5-position endows it with unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The 3-fluorophenyl moiety introduces a fluorine atom into the aromatic ring, which is well-documented for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. Fluorine atoms can enhance lipophilicity, improve binding interactions with biological targets, and increase resistance to enzymatic degradation. In contrast, the thiophene-2-carbaldehyde core serves as a versatile pharmacophore, frequently employed in the development of therapeutic agents targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. The aldehyde group at the 2-position provides a reactive site for further functionalization via condensation reactions, allowing chemists to explore diverse molecular architectures.

Recent advancements in computational chemistry and high-throughput screening have highlighted the potential of 5-(3-fluorophenyl)thiophene-2-carbaldehyde as a lead compound for drug discovery. Studies indicate that thiophene derivatives exhibit promising activities against enzymes such as kinases and cyclases, which are often dysregulated in diseases like cancer. The combination of the fluorophenyl group and the thiophene scaffold may enhance selectivity by optimizing interactions with specific binding pockets in protein targets. For instance, computational modeling has suggested that this compound could interact with ATP-binding sites in kinases through hydrophobic and hydrogen bonding interactions.

In parallel, experimental investigations have demonstrated the utility of 5-(3-fluorophenyl)thiophene-2-carbaldehyde in synthesizing novel inhibitors of inflammatory pathways. Research published in peer-reviewed journals has shown that derivatives of this compound can modulate cyclooxygenase (COX) enzymes and lipoxygenase (LOX) pathways, which are central to inflammatory responses. The fluorine atom in the 3-fluorophenyl group appears to play a critical role in enhancing binding affinity by participating in π-stacking interactions and polar contacts with residues in enzyme active sites. Such findings align with broader trends in medicinal chemistry where fluorinated aromatic compounds are increasingly recognized for their therapeutic potential.

The synthesis of 5-(3-fluorophenyl)thiophene-2-carbaldehyde typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings to introduce the 3-fluorophenyl moiety onto a thiophene backbone. Subsequent functionalization at the 2-position via formylation reactions yields the desired aldehyde derivative. Advances in catalytic systems have enabled more efficient and scalable syntheses, reducing reaction times and improving yields while maintaining high chemical purity.

The pharmaceutical industry has shown particular interest in thiophene derivatives due to their broad spectrum of biological activities. Beyond their roles as kinase inhibitors, these compounds have been explored for their antimicrobial properties and potential applications in central nervous system (CNS) disorders. The electronic properties of thiophenes can be fine-tuned by substituent effects, allowing researchers to modulate bioactivity across different therapeutic areas. For example, electron-withdrawing groups like aldehydes can enhance interaction with negatively charged residues in biological targets.

Emerging research also highlights the role of 5-(3-fluorophenyl)thiophene-2-carbaldehyde in materials science applications beyond pharmaceuticals. Its unique structural features make it suitable for designing organic semiconductors and optoelectronic materials. The conjugated system of thiophenes contributes to electron delocalization, which is advantageous for applications in organic light-emitting diodes (OLEDs), photovoltaics, and sensors. The presence of both an aldehyde group and a fluorinated aromatic ring provides additional handles for further functionalization, enabling the creation of tailored materials with specific electronic properties.

Regulatory considerations are an essential aspect when evaluating compounds like 5-(3-fluorophenyl)thiophene-2-carbaldehyde for commercialization or clinical trials. While not classified as hazardous or controlled substances under current international regulations, compliance with Good Manufacturing Practices (GMP) is necessary to ensure consistency and safety during production. Documentation of synthetic pathways, impurity profiles, and stability data is critical for regulatory submissions to agencies such as the U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA).

The future direction of research on 5-(3-fluorophenyl)thiophene-2-carbaldehyde is likely to focus on expanding its applications through structure-activity relationship (SAR) studies and derivatization efforts. By systematically modifying substituents on both the thiophene ring and the phenyl group, researchers aim to identify analogs with enhanced potency or selectivity against specific disease targets. Collaborations between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into clinical candidates that address unmet medical needs.

In conclusion,5-(3-fluorophenyl)thiophene-2-carbaldehyde (CAS No. 886508-77-6) represents a promising compound with diverse applications spanning drug discovery, materials science,and advanced chemical synthesis. Its unique structural features—combining a reactive aldehyde group with a fluorinated aromatic substituent—make it an attractive scaffold for developing innovative therapeutics and functional materials. As research continues to uncover new biological activities and synthetic methodologies,this compound is poised to remain at forefront of interdisciplinary investigations across multiple scientific domains.